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Compound Name: kadsulignan N

Cat. No.: B3028147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Kadsulignan N is a naturally occurring dibenzocyclooctadiene lignan isolated from plants of

the Kadsura genus, notably Kadsura coccinea. Lignans from this genus have garnered

significant interest in the scientific community due to their diverse and potent biological

activities. This technical guide provides a comprehensive overview of the current understanding

of kadsulignan N, with a focus on its potential therapeutic applications. It summarizes

available quantitative data, details relevant experimental methodologies, and visualizes key

signaling pathways to support further research and drug development efforts.

Quantitative Bioactivity Data
The following table summarizes the reported in vitro bioactivities of kadsulignan N. These data

provide a quantitative basis for its potential therapeutic applications.
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Biological
Activity

Assay Type
Target/Cell
Line

Parameter Value Reference

Anti-HIV

Activity
Cell-based MT-4 cells EC50 43.56 μM [1]

Anti-

inflammatory

Activity

Enzyme

Inhibition

Cyclooxygen

ase-2 (COX-

2)

Ki 72.24 nM [1]

Cyclooxygen

ase-2 (COX-

2)

IC50 600.54 μM [1]

Note: While the anti-HIV and COX-2 inhibitory activities have been quantified, further research

is needed to explore the anticancer and neuroprotective potential of kadsulignan N, for which

specific quantitative data is not yet available in the public domain.

Potential Therapeutic Applications and Mechanisms
of Action
Kadsulignan N, as a dibenzocyclooctadiene lignan, is predicted to share mechanisms of

action with other members of this class, suggesting a broad range of therapeutic possibilities.

Anti-inflammatory Activity
The known inhibitory effect of kadsulignan N on COX-2, a key enzyme in the inflammatory

cascade, underscores its potential as an anti-inflammatory agent. Dibenzocyclooctadiene

lignans, as a class, have been shown to suppress the production of pro-inflammatory

mediators by modulating key signaling pathways.

Key Signaling Pathways:

NF-κB Pathway: Dibenzocyclooctadiene lignans are known to inhibit the activation of

Nuclear Factor-kappa B (NF-κB), a master regulator of inflammation.[2][3] This is often

achieved by preventing the phosphorylation and subsequent degradation of its inhibitory

subunit, IκBα, thereby blocking the translocation of the active p65 subunit to the nucleus.
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MAPK Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway, including p38,

JNK, and ERK, is another critical signaling cascade in the inflammatory response.

Dibenzocyclooctadiene lignans have been demonstrated to suppress the phosphorylation

and activation of these kinases.

JAK-STAT Pathway: This pathway is also implicated in inflammatory responses, and its

inhibition by dibenzocyclooctadiene lignans contributes to their anti-inflammatory effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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